BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Physical Properties of 3-(Boc-
amino)-2,2-dimethyl-1-propanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

3-(Boc-amino)-2,2-dimethyl-1-
Compound Name:
propanol

Cat. No.: B066928

This technical guide provides a comprehensive overview of the known and anticipated physical
properties of 3-(Boc-amino)-2,2-dimethyl-1-propanol, a key intermediate in various synthetic
applications. Designed for researchers, scientists, and professionals in drug development, this
document compiles available data and outlines detailed experimental protocols for the
determination of its core physical characteristics.

Core Physical Properties

Quantitative data for 3-(Boc-amino)-2,2-dimethyl-1-propanol is not extensively reported in
publicly available literature. However, based on the analysis of its constituent parts and related
compounds, a profile can be established. The following table summarizes the available and
predicted information for this compound, identified by its CAS number 184357-44-6.
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Property Value Source
CAS Number 184357-44-6

Molecular Formula C10H21NOs

Molecular Weight 203.28 g/mol

) ] Inferred from related
Appearance Predicted to be a solid

compounds
Melting Point Not reported
Boiling Point Not reported
Density Not reported
Solubility Not reported

The un-Boc-protected analog, 3-amino-2,2-dimethyl-1-propanol, is described as a crystalline
solid, which strongly suggests that 3-(Boc-amino)-2,2-dimethyl-1-propanol is also a solid at
room temperature.

Experimental Protocols for Physical Property
Determination

For novel or poorly characterized compounds such as 3-(Boc-amino)-2,2-dimethyl-1-
propanol, the following standard experimental protocols are recommended for the precise
determination of key physical properties.

Melting Point Determination

The melting point is a critical indicator of purity for a solid compound.
Apparatus:
o Melting point apparatus (e.g., Thiele tube or digital melting point device)

o Capillary tubes (sealed at one end)
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o Thermometer (calibrated)
e Mortar and pestle
Procedure:

o Sample Preparation: A small sample of the compound is finely ground using a mortar and
pestle. The powdered sample is then packed into a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to
ensure thermal equilibrium between the sample and the thermometer.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid phase has
transitioned to liquid is recorded as the end of the melting range. A narrow melting range
(0.5-2 °C) is indicative of a pure compound.

Boiling Point Determination

For liquid compounds or for solids that can be melted without decomposition, the boiling point
is a fundamental physical constant.

Apparatus:

Thiele tube or other heating bath

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heat source (e.g., Bunsen burner or heating mantle)

Procedure:
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o Sample Preparation: A small amount of the liquid is placed in the small test tube. The
capillary tube is then placed inside the test tube with the open end submerged in the liquid.

e Heating: The apparatus is gently heated. As the temperature rises, a stream of bubbles will
emerge from the open end of the capillary tube.

o Observation: Heating is discontinued when a steady stream of bubbles is observed. As the
apparatus cools, the bubbling will slow down and eventually stop. The temperature at which
the liquid just begins to enter the capillary tube is the boiling point of the substance.

Solubility Determination

Understanding the solubility of a compound in various solvents is crucial for its application in
reactions, purifications, and formulations.

Apparatus:

A set of test tubes or vials

A range of common laboratory solvents (e.g., water, ethanol, methanol, acetone,
dichloromethane, ethyl acetate, hexane)

Vortex mixer or shaker

Analytical balance

Procedure:

e Qualitative Assessment:

[e]

Add approximately 10 mg of the solid compound to a test tube.

Add 1 mL of the chosen solvent.

o

[¢]

Agitate the mixture vigorously for 1-2 minutes.

[e]

Observe if the solid dissolves completely. If it does, the compound is considered soluble. If
not, it is sparingly soluble or insoluble.
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e Quantitative Assessment (for sparingly soluble compounds):

o Prepare a saturated solution by adding an excess of the solid to a known volume of the
solvent.

o Agitate the mixture at a constant temperature until equilibrium is reached (typically several
hours).

o Carefully separate the undissolved solid from the solution (e.qg., by filtration or
centrifugation).

o A known volume of the saturated solution is then taken, and the solvent is evaporated to
dryness.

o The mass of the remaining solid is measured, allowing for the calculation of solubility in
terms of g/L or mol/L.

Logical Workflow for Physical Property
Characterization

The following diagram illustrates a logical workflow for the characterization of the physical
properties of a newly synthesized compound like 3-(Boc-amino)-2,2-dimethyl-1-propanol.
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Workflow for Physical Property Characterization
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Caption: Workflow for the characterization of a novel compound.
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» To cite this document: BenchChem. [Technical Guide: Physical Properties of 3-(Boc-
amino)-2,2-dimethyl-1-propanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b066928#3-boc-amino-2-2-dimethyl-1-propanol-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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